4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide

• Molecular Formula: C16H17ClN2O3S
• Molecular Weight: 352.8 g/mol
• IUPAC Name: 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C16H17ClN2O3S/c1-2-11-18-23(21,22)15-9-7-14(8-10-15)19-16(20)12-3-5-13(17)6-4-12/h3-10,18H,2,11H2,1H3,(H,19,20)
• InChI Key: ALZRVZITGZOLTA-UHFFFAOYSA-N
• SMILES: CCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Cl

Description

4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide, also known as PSB-1115, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective antagonist of the G protein-coupled receptor 119 (GPR119), which is involved in the regulation of glucose homeostasis and lipid metabolism.

Mechanism of Action

4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide acts as a selective antagonist of GPR119, which is a G protein-coupled receptor that is expressed in pancreatic beta cells and intestinal L cells. GPR119 activation leads to the release of insulin and incretin hormones, which play a key role in glucose homeostasis and lipid metabolism. 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide blocks the binding of endogenous ligands to GPR119, thereby inhibiting its activation and downstream signaling.
Biochemical and Physiological Effects:
4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide has been shown to increase insulin secretion and improve glucose tolerance in animal models of diabetes. This compound has also been shown to increase GLP-1 secretion and reduce food intake in animal models of obesity. 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide has been shown to have a favorable safety profile and does not cause any significant side effects in animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide is its selectivity for GPR119, which allows for the specific study of this receptor in glucose homeostasis and lipid metabolism. However, one limitation of 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide is its relatively low potency, which requires higher concentrations for effective inhibition of GPR119. Additionally, 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide has limited solubility in aqueous solutions, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide and GPR119. One area of research is the development of more potent and selective GPR119 antagonists for use in basic and translational research. Another area of research is the study of GPR119 in human physiology and disease, including the potential use of GPR119 agonists and antagonists as therapeutic agents for diabetes and obesity. Additionally, the role of GPR119 in other physiological processes, such as inflammation and cardiovascular function, warrants further investigation.

Synthesis Methods

The synthesis of 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide involves several steps, including the reaction of 4-chlorobenzoic acid with propylsulfanylamine, followed by the reaction of the resulting intermediate with 4-(aminosulfonyl)phenylboronic acid. The final step involves the coupling of the resulting intermediate with 4-chloro-N-(tert-butoxycarbonyl)benzamide, which is then deprotected to yield 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide.

Scientific Research Applications

4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide has been widely used in scientific research to study the role of GPR119 in glucose homeostasis and lipid metabolism. This compound has been shown to increase insulin secretion and improve glucose tolerance in animal models of diabetes. 4-chloro-N-[4-(propylsulfamoyl)phenyl]benzamide has also been shown to increase GLP-1 secretion and reduce food intake in animal models of obesity.